Cas no 89656-49-5 (1H-Azepine, 2-heptylhexahydro-)
89656-49-5 structure
Product Name:1H-Azepine, 2-heptylhexahydro-
CAS No:89656-49-5
MF:C13H27N
MW:197.360183954239
CID:593193
PubChem ID:3437316
Update Time:2025-04-19
1H-Azepine, 2-heptylhexahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine, 2-heptylhexahydro-
- 2-heptylazepane
- DTXSID00392477
- 89656-49-5
- AKOS012788259
-
- Inchi: 1S/C13H27N/c1-2-3-4-5-7-10-13-11-8-6-9-12-14-13/h13-14H,2-12H2,1H3
- InChI Key: SIJCJSWEFVOBQL-UHFFFAOYSA-N
- SMILES: N1CCCCCC1CCCCCCC
Computed Properties
- Exact Mass: 197.214349865g/mol
- Monoisotopic Mass: 197.214349865g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 12Ų
1H-Azepine, 2-heptylhexahydro- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
89656-49-5 (1H-Azepine, 2-heptylhexahydro-) Related Products
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